Cas no 10040-93-4 (1-(2-Methoxyphenyl)-1H-imidazole)

• Product Name: 1-(2-Methoxyphenyl)-1H-imidazole
• CAS No: 10040-93-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 98338
• Update Time: 2025-10-28

1-(2-Methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2-methoxyphenyl)-
• 2-(1H-imidazol-1-yl)anisole
• 1-(2-Methoxyphenyl)-1H-imidazole
• 1-(2-Methoxyphenyl)imidazole
• 1-(o-Methoxyphenyl)imidazole
• Imidazole,1-(o-methoxyphenyl)- (7CI,8CI)
• 1H-Imidazole, 1-(2-methoxyphenyl)-
• 1-imidazolyl-2-methoxybenzene
• 2-(1H-Imidazole-1-yl)anisole
• UFXRSQDZZKCBBQ-UHFFFAOYSA-N
• STK664930
• ST087380
• 1-(2-METHOXY-PHENYL)-1H-IMIDAZOLE

• Inchi： 1S/C10H10N2O/c1-13-10-5-3-2-4-9(10)12-7-6-11-8-12/h2-8H,1H3
• InChI Key： UFXRSQDZZKCBBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 27

Experimental Properties

• PSA: 27.05000
• LogP: 1.88090

Additional information on 1-(2-Methoxyphenyl)-1H-imidazole

1-(2-Methoxyphenyl)-1H-imidazole: An Overview of a Versatile Compound (CAS No. 10040-93-4)

1-(2-Methoxyphenyl)-1H-imidazole, with the CAS number 10040-93-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its unique structure, which combines a methoxy-substituted phenyl group with an imidazole ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable building block in various applications.

The imidazole ring is a fundamental component in many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents. The presence of the methoxyphenyl group adds additional functionality, enhancing the compound's solubility and reactivity. These properties have led to extensive research on 1-(2-Methoxyphenyl)-1H-imidazole, particularly in the development of new drugs and materials.

In the realm of medicinal chemistry, 1-(2-Methoxyphenyl)-1H-imidazole has been explored for its potential as a scaffold for drug discovery. Recent studies have highlighted its role in the development of inhibitors for various enzymes and receptors. For instance, researchers have synthesized derivatives of 1-(2-Methoxyphenyl)-1H-imidazole that exhibit potent inhibitory activity against enzymes such as carbonic anhydrase and protein kinases. These findings suggest that the compound could serve as a lead molecule for the design of novel therapeutic agents.

Beyond its medicinal applications, 1-(2-Methoxyphenyl)-1H-imidazole has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials, such as conductive polymers and luminescent materials. For example, researchers have incorporated 1-(2-Methoxyphenyl)-1H-imidazole into polymer chains to enhance their conductivity and stability. Additionally, the compound's ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs).

The synthetic accessibility of 1-(2-Methoxyphenyl)-1H-imidazole further contributes to its appeal as a research tool. Various synthetic routes have been developed to prepare this compound efficiently, including multistep procedures involving nucleophilic substitution and cyclization reactions. These methods have been optimized to achieve high yields and purity, making it feasible to produce large quantities for both laboratory-scale experiments and industrial applications.

In terms of safety and environmental impact, 1-(2-Methoxyphenyl)-1H-imidazole is generally considered safe when handled properly. However, like any chemical compound, it should be used with appropriate precautions to ensure the safety of laboratory personnel and the environment. Guidelines for handling and storage should be followed to minimize potential risks.

The ongoing research on 1-(2-Methoxyphenyl)-1H-imidazole continues to uncover new applications and properties. For instance, recent studies have explored its potential as a ligand in catalytic reactions, where it has shown promise in improving reaction yields and selectivity. Additionally, its use in sensor technologies has been investigated due to its ability to undergo reversible changes in response to environmental stimuli.

In conclusion, 1-(2-Methoxyphenyl)-1H-imidazole (CAS No. 10040-93-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and catalysis. Its unique structure and versatile properties make it an important molecule for researchers and industry professionals alike. As research in these fields continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.